![molecular formula C23H21Cl2N3O B6215963 N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride CAS No. 2742653-29-6](/img/no-structure.png)
N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride
Overview
Description
N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C23H21Cl2N3O and its molecular weight is 426.3. The purity is usually 95.
BenchChem offers high-quality N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride involves the reaction of 2-chlorobenzyl chloride with 2,5-dimethylbenzene-1,2-diamine to form N-[(2-chlorophenyl)methyl]-2,5-dimethylbenzene-1,2-diamine. This intermediate is then reacted with 2-nitrobenzoyl chloride to form N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide, which is then converted to the hydrochloride salt form by reaction with hydrochloric acid.", "Starting Materials": [ "2-chlorobenzyl chloride", "2,5-dimethylbenzene-1,2-diamine", "2-nitrobenzoyl chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-chlorobenzyl chloride with 2,5-dimethylbenzene-1,2-diamine in the presence of a base such as potassium carbonate to form N-[(2-chlorophenyl)methyl]-2,5-dimethylbenzene-1,2-diamine.", "Step 2: Reaction of N-[(2-chlorophenyl)methyl]-2,5-dimethylbenzene-1,2-diamine with 2-nitrobenzoyl chloride in the presence of a base such as triethylamine to form N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide.", "Step 3: Conversion of N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide to the hydrochloride salt form by reaction with hydrochloric acid." ] } | |
CAS RN |
2742653-29-6 |
Molecular Formula |
C23H21Cl2N3O |
Molecular Weight |
426.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
